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Compound of Interest

Compound Name: Methoxycarbonylferrocene

Cat. No.: B15336813 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This document provides essential guidance on the safe disposal of

methoxycarbonylferrocene, a ferrocene derivative. While a specific Safety Data Sheet (SDS)

for methoxycarbonylferrocene is not readily available, this guide leverages data from the

closely related compound, ferrocenecarboxylic acid, and general principles of hazardous waste

management to ensure safe handling and disposal. Methoxycarbonylferrocene is the methyl

ester of ferrocenecarboxylic acid, and their chemical properties and toxicological profiles are

expected to be similar.

Key Safety and Hazard Information
Based on data for the analogous compound, ferrocenecarboxylic acid,

methoxycarbonylferrocene should be handled with care. It is presumed to be harmful if

swallowed and may cause irritation to the skin, eyes, and respiratory system[1][2].

Quantitative Data Summary (based on Ferrocenecarboxylic Acid)
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Property Value Reference

Appearance Amber Powder/Solid [3][4]

Melting Point 210 °C / 410 °F [3]

Molecular Formula C11H10FeO2 [3][4]

Hazards

Harmful if swallowed. Causes

skin, eye, and respiratory

irritation.

[1][2][4]

Experimental Protocols: Safe Disposal Procedure
The following step-by-step procedure should be followed for the disposal of

methoxycarbonylferrocene and its containers. This protocol is designed to minimize

exposure and ensure compliance with standard laboratory safety practices.

1. Personal Protective Equipment (PPE): Before handling the material, ensure appropriate PPE

is worn. This includes:

Eye Protection: Chemical safety goggles or glasses[1][4].

Hand Protection: Chemical-resistant gloves[4].

Body Protection: A lab coat or other protective clothing to prevent skin contact[1][4].

2. Waste Collection:

Collect waste methoxycarbonylferrocene, including any contaminated materials (e.g.,

weighing paper, spatulas), in a designated and clearly labeled hazardous waste container[1].

The container should be made of a material compatible with the chemical and have a secure

lid.

Do not mix with other waste streams unless compatibility has been confirmed.

3. Container Decontamination:
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Empty containers that held methoxycarbonylferrocene should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).

The rinsate from this process must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of according to institutional guidelines for

decontaminated labware.

4. Final Disposal:

All collected waste must be disposed of through an approved waste disposal plant or a

licensed hazardous waste management company[4].

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

methoxycarbonylferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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